2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide

• IUPAC Name: 2-chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide
• InChI: InChI=1S/C11H20ClNO2/c1-7(12)10(14)13-8-5-9(6-8)15-11(2,3)4/h7-9H,5-6H2,1-4H3,(H,13,14)
• InChI Key: WEBQMZLHTKOAGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CC(C1)OC(C)(C)C)Cl
• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.73 g/mol

Description

2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide is not fully understood. However, studies have shown that it may inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest. In agricultural chemistry, it may act as a selective herbicide by inhibiting the activity of certain enzymes involved in plant growth.
Biochemical and Physiological Effects:
Studies have shown that 2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide may have various biochemical and physiological effects. In medicinal chemistry, it has been shown to inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest. In agricultural chemistry, it may inhibit the activity of certain enzymes involved in plant growth, leading to stunted growth or death of the plant.

Advantages And Limitations For Lab Experiments

The advantages of using 2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide in lab experiments include its potential applications in various fields such as medicinal chemistry, agricultural chemistry, and material science. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide include further investigation into its mechanism of action, potential side effects, and optimization of its synthesis method. In medicinal chemistry, further studies may focus on its potential use as a combination therapy with other anticancer drugs. In agricultural chemistry, further studies may focus on its potential use as a selective herbicide for specific plant species. In material science, further studies may focus on its potential use as a building block for the synthesis of new materials with unique properties.
Conclusion:
In conclusion, 2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide is a chemical compound that has potential applications in various fields such as medicinal chemistry, agricultural chemistry, and material science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide involves the reaction of 2-chloro-N-cyclobutylpropanamide with 2-methylpropan-2-ol in the presence of a base such as potassium carbonate. The reaction proceeds under reflux conditions for several hours, and the resulting product is purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-Chloro-N-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]propanamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, agricultural chemistry, and material science. In medicinal chemistry, this compound has shown promising results as a potential antitumor agent. In agricultural chemistry, it has been investigated as a potential herbicide. In material science, it has been studied for its potential use as a building block for the synthesis of new materials.